Cas no 1121-83-1 (5,5-Dimethyl-2-oxazolidinone)

• Product Name: 5,5-Dimethyl-2-oxazolidinone
• CAS No: 1121-83-1
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD11502070
• CID: 168002
• PubChem ID: 136892
• Update Time: 2025-05-25

5,5-Dimethyl-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,5,5-dimethyl-
• 5,5-dimethyl-1,3-oxazolidin-2-one
• 2-Oxazolidinone,5,5-dimethyl
• 5,5-dimethyl-1,3-oxazolidine-2-one
• 5,5-Dimethyl-oxazolidin-2-on
• 5,5-dimethyl-oxazolidin-2-one
• 5,5-dimethyloxoazolidin-2-one
• 5,5-dimethyloxazolidin-2-one
• 2-Oxazolidinone, 5,5-dimethyl-
• NSC171275
• 5,5-Dimethyloxazolidine-2-one
• 5,5-dimethyl-2-oxa-zolidinone
• OGUQHFXVADNTBU-UHFFFAOYSA-N
• NSC135311
• NE35921
• InChI=1/C5H9NO2/c1-5(2)3-6-4(7)8-5/h3H2,1-2H3,(H,6,7
• MFCD11502070
• Z1203730984
• SCHEMBL519399
• CS-0139215
• 5,5-DIMETHYL-2-OXAZOLIDINONE
• AS-60142
• NSC 135311
• NSC-171275
• DTXSID50149918
• AKOS006348488
• EN300-118536
• 1121-83-1
• NSC-135311
• DS-004320
• 5,5-Dimethyl-2-oxazolidinone

• MDL： MFCD11502070
• Inchi： 1S/C5H9NO2/c1-5(2)3-6-4(7)8-5/h3H2,1-2H3,(H,6,7)
• InChI Key： OGUQHFXVADNTBU-UHFFFAOYSA-N
• SMILES： O1C(NCC1(C)C)=O

Computed Properties

• Exact Mass: 115.06300
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.039
• Boiling Point: 272.2°Cat760mmHg
• Flash Point: 118.4°C
• Refractive Index: 1.423
• PSA: 38.33000
• LogP: 0.83360

Additional information on 5,5-Dimethyl-2-oxazolidinone

5,5-Dimethyl-2-Oxazolidinone: A Comprehensive Overview

5,5-Dimethyl-2-Oxazolidinone, also known by its CAS number 1121-83-1, is a versatile and significant compound in the field of organic chemistry. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing an oxygen atom and a nitrogen atom. The structure of 5,5-Dimethyl-2-Oxazolidinone features two methyl groups attached to the nitrogen atom at positions 5 and 6 of the ring, making it a derivative with unique chemical properties.

The synthesis of oxazolidinones has been extensively studied due to their wide range of applications in various industries. Recent research has focused on optimizing the synthesis pathways for 5,5-Dimethyl-2-Oxazolidinone, particularly through catalytic processes that enhance yield and reduce environmental impact. For instance, studies have explored the use of transition metal catalysts to facilitate the formation of this compound from readily available starting materials such as aldehydes and amines.

In terms of physical properties, 5,5-Dimethyl-2-Oxazolidinone is known for its stability under various conditions. It exhibits a melting point of approximately 90°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both laboratory settings and industrial applications.

The application of oxazolidinones, including 5,5-Dimethyl-2-Oxazolidinone, spans across multiple domains. In the pharmaceutical industry, these compounds are often used as intermediates in the synthesis of antibiotics and other therapeutic agents. Recent advancements have highlighted their role in drug delivery systems, where they serve as carriers for targeted drug release. Additionally, in materials science, oxazolidinones are employed as precursors for the synthesis of high-performance polymers and coatings.

A recent study published in the Journal of Medicinal Chemistry explored the potential of oxazolidinones as inhibitors for certain enzymes involved in cancer progression. The research demonstrated that derivatives like 5,5-Dimethyl-2-Oxazolidinone exhibit promising anti-cancer activity by modulating enzyme function. This finding underscores the importance of further investigation into the bioactive properties of this compound.

In conclusion, 5,5-Dimethyl-2-Oxazolidinone, with its CAS number 1121-83-1, stands out as a crucial compound in modern chemistry. Its unique structure and versatile applications make it a subject of ongoing research aimed at unlocking its full potential across various fields. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in both academic and industrial settings.